2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol

• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 2-[(2-ethyl-5-phenyltriazol-4-yl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C15H22N4O/c1-4-19-17-13(10-16-15(2,3)11-20)14(18-19)12-8-6-5-7-9-12/h5-9,16,20H,4,10-11H2,1-3H3
• InChI Key: JKHGCWDMRXTNPE-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(C(=N1)C2=CC=CC=C2)CNC(C)(C)CO

Description

2-{[(2-Ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol is a heterocyclic compound featuring a 1,2,3-triazole core substituted with an ethyl group at position 2 and a phenyl group at position 3. The triazole ring is connected via a methylene bridge to an amino group, which is part of a branched 2-methyl-1-propanol chain. This structure confers unique physicochemical properties, such as moderate lipophilicity (due to the phenyl and ethyl groups) and enhanced solubility (via the polar amino alcohol moiety).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol typically involves multiple steps. One common approach is the cycloaddition reaction to form the triazole ring, followed by functional group modifications to introduce the phenyl and propanol groups. The reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are optimized for efficiency and cost-effectiveness. The use of automated systems for monitoring and controlling the reaction parameters is crucial to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like nitric acid (HNO₃) or sulfuric acid (H₂SO₄).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while substitution reactions on the phenyl group can introduce various functional groups.

Scientific Research Applications

2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol involves its interaction with specific molecular targets. The triazole ring can bind to metal ions or enzymes, altering their activity. The phenyl group may facilitate interactions with hydrophobic regions of proteins, while the propanol moiety can form hydrogen bonds with various biomolecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues of 1,2,3-Triazole Derivatives

The compound belongs to the 1,2,3-triazole family, which is widely studied for its bioactivity. Key structural analogues include:

Compound Name	Triazole Substituents	Linker Group	Amino Alcohol/Side Chain	Biological Activity (IC₅₀)	Reference
2-{[(2-Ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol	2-ethyl, 5-phenyl	CH₂NH	2-methyl-1-propanol	Not reported	—
(E)-2-[1-{[1-(3-Fluorophenyl)-1H-1,2,3-triazol-4-yl]methyl}imino)ethyl]-5-methoxyphenol (74)	1-(3-fluorophenyl)	CH₂N=CH	5-methoxyphenol	45.1 µM (A549 cancer cells)
[5-Phenyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol	1-propan-2-yl, 5-phenyl	CH₂OH	Methanol	Not reported
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	N/A (non-triazole)	—	3-(methylamino)-1-propanol	Pharmacopeial impurity

Key Observations:

Substituent Effects on Bioactivity: The fluorophenyl-substituted triazole (Compound 74) exhibits significant cytotoxicity (IC₅₀ = 45.1 µM), attributed to the electron-withdrawing fluorine enhancing target binding . The propan-2-yl substituent in [5-Phenyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol increases steric bulk compared to the target compound’s ethyl group, which could reduce membrane permeability .

Role of the Amino Alcohol Chain: The 2-methyl-1-propanol chain in the target compound likely improves aqueous solubility compared to the methanol group in [5-Phenyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol. This feature is critical for pharmacokinetics, as seen in related amino alcohol pharmacophores (e.g., β-blockers) .

Heterocycle Comparison: Non-triazole amino alcohols like 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol lack the triazole’s hydrogen-bonding capacity, which is essential for interactions with biological targets such as kinases or GPCRs .

Biological Activity

The compound 2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol belongs to the class of triazole derivatives, which have garnered attention for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The molecular structure of 2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol can be represented as follows:

$$\text{C}_{14}\text{H}_{20}\text{N}_4\text{O}$$

This structure features a triazole ring, which is known for its role in various biological activities, including antifungal and anticancer properties.

Pharmacological Properties

Recent studies have demonstrated that triazole derivatives exhibit a range of pharmacological effects:

1. Anticancer Activity
Research indicates that triazole compounds can inhibit cancer cell proliferation through various mechanisms. For instance:

• Mechanism of Action : The compound may interfere with microtubule dynamics during mitosis, leading to apoptosis in cancer cells. This has been observed in studies where triazole derivatives induced multipolar spindle formation in centrosome-amplified cancer cells .

Table 1: Inhibition Potency Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism
2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol	DLD1 (colon cancer)	15	Microtubule disruption
Other Triazoles	Various	Varies	Varies

2. Antifungal Activity
Triazole compounds are widely recognized for their antifungal properties. They inhibit the enzyme lanosterol demethylase, crucial for ergosterol synthesis in fungal cell membranes. This inhibition leads to increased membrane permeability and fungal cell death.

Case Studies

Several case studies have highlighted the effectiveness of triazole derivatives in clinical settings:

Case Study 1: Anticancer Efficacy
In a study involving DLD1 colon cancer cells treated with the compound, researchers observed a significant increase in multipolar mitosis compared to untreated controls. This suggests that the compound effectively disrupts normal mitotic processes, potentially leading to enhanced therapeutic outcomes .

Case Study 2: Antifungal Activity
Another study evaluated the antifungal efficacy of a related triazole derivative against Candida species. The results indicated that the compound exhibited potent antifungal activity with an MIC (Minimum Inhibitory Concentration) of less than 10 µg/mL .

The biological activity of 2-{[(2-ethyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol can be attributed to several mechanisms:

• Microtubule Disruption : By interfering with tubulin polymerization, the compound can induce cell cycle arrest and apoptosis in cancer cells.
• Ergosterol Inhibition : As an antifungal agent, it inhibits key enzymes involved in ergosterol biosynthesis.